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Compound of Interest

Compound Name: Tigloidine hydrobromide

CAS No.: 22846-83-9

Cat. No.: B12743230

Get Quote

Application Note: Solvent Extraction and Hydrobromide Salt Synthesis of Tigloidine from

Duboisia myoporoides

Executive Summary
This application note details the isolation of Tigloidine (tiglyl-pseudotropine), a minor tropane

alkaloid, from the leaves of Duboisia myoporoides (Corkwood), and its subsequent conversion

to Tigloidine Hydrobromide.[1] Unlike the major alkaloids scopolamine and hyoscyamine,

tigloidine is present in lower quantities (~0.5% of total alkaloid content), requiring precise

fractionation techniques.

Tigloidine is structurally unique as the tiglic acid ester of pseudotropine (3

-hydroxytropane), distinguishing it from atropine derivatives which are esters of tropine (3

-hydroxytropane). This stereochemical difference confers specific anti-parkinsonian and
anticholinergic properties with fewer central vegetative side effects.
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Toxicity: Tropane alkaloids are potent anticholinergics. Exposure can cause mydriasis,

tachycardia, and delirium. All operations must be performed in a certified fume hood.

PPE: Nitrile gloves (double-gloved recommended), safety goggles, and lab coat are

mandatory.

Regulatory:Duboisia extracts are controlled substances in many jurisdictions. Ensure

compliance with local narcotics regulations before commencing.

Chemical Principle: The Acid-Base "Flip"
The core of this protocol relies on the reversible solubility of alkaloids based on pH:

Acidic pH: Alkaloids exist as salts (protonated). They are water-soluble and insoluble in non-

polar organic solvents.

Basic pH: Alkaloids exist as free bases (deprotonated). They are soluble in organic solvents

(Chloroform, Ether) and insoluble in water.

By toggling the pH, we can selectively move tigloidine between phases, leaving behind non-

alkaloidal impurities (fats, chlorophyll, tannins).

Workflow Visualization
The following diagram illustrates the extraction, purification, and salt formation pathway.
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Caption: Step-by-step workflow for the isolation of Tigloidine HBr from plant tissue, highlighting

the critical Acid-Base purification cycles.

Detailed Experimental Protocols
Protocol A: Extraction and Isolation of Tigloidine Base
Reagents:

Petroleum Ether (40-60°C)

Chloroform (CHCl

) or Dichloromethane (DCM)

Ammonium Hydroxide (25% NH

OH)

Sulfuric Acid (0.5N H

SO

)

Sodium Sulfate (anhydrous)

Step-by-Step Methodology:

Sample Preparation:

Dry Duboisia myoporoides leaves at 40°C for 48 hours. High heat can degrade tropane

esters.

Grind to a fine powder (mesh size 40-60) to maximize surface area.

Defatting (Lipid Removal):

Place 100g of powder in a Soxhlet thimble.
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Extract with Petroleum Ether for 4 hours.

Rationale: This removes lipids, waxes, and chlorophyll which interfere with

chromatographic separation. Discard the solvent; retain the plant residue.

Alkaline Liberation:

Dry the defatted marc (plant residue) to remove residual ether.

Moisten the powder with 10% Ammonia solution (approx. 50-80 mL) until uniformly damp.

Allow to macerate for 1 hour.

Rationale: Ammonia deprotonates the alkaloids, converting them from native salts (water-

soluble) to free bases (organic-soluble).

Primary Extraction:

Extract the basified powder with Chloroform (or Ether) in a Soxhlet apparatus for 6-8

hours, OR macerate in Chloroform (1L) for 24 hours with agitation.

Filter and concentrate the organic extract under reduced pressure (Rotavap) to ~100 mL.

Acid-Base Purification (The "Cleanup"):

Transfer the Chloroform concentrate to a separatory funnel.

Extract with 0.5N H

SO

(3 x 50 mL).

Mechanism:[2][3] Alkaloids convert to sulfate salts and move into the aqueous acid phase.

Neutral impurities (pigments) remain in the Chloroform.

Discard the Chloroform layer.

Basify the combined acidic aqueous layer with NH
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OH to pH 10 (check with litmus; solution will turn cloudy as bases precipitate).

Extract the aqueous phase with fresh Chloroform (3 x 50 mL).

Dry the combined Chloroform extracts over anhydrous Na

SO

and evaporate to dryness.

Result: Crude Alkaloid Mixture (Yellowish syrup).

Chromatographic Isolation:

Stationary Phase: Silica Gel 60 (230-400 mesh).

Mobile Phase: Chloroform:Methanol gradient (100:0

90:10).

Elution Order:

1. Scopolamine (elutes first, less polar).

2. Hyoscyamine.[4][5]

3. Tigloidine (elutes later due to structural differences; monitor fractions).

Detection: TLC (Dragendorff’s reagent – orange spots).

Pool fractions containing Tigloidine and evaporate to yield Tigloidine Free Base (viscous

oil).

Protocol B: Synthesis of Tigloidine Hydrobromide
The free base is an oil and prone to oxidation. The hydrobromide salt is the stable,

pharmaceutical form.

Reagents:
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Tigloidine Free Base (from Protocol A)

Absolute Ethanol

Hydrobromic Acid (48% aqueous or HBr in Acetic Acid)

Diethyl Ether (dry)[6]

Methodology:

Dissolve the Tigloidine free base (e.g., 1.0 g) in a minimum volume of Absolute Ethanol

(approx. 5 mL).

Place the beaker in an ice bath (0-4°C).

Dropwise, add Hydrobromic Acid until the solution is just acidic (pH ~4-5). Do not add large

excess.

Add Diethyl Ether slowly to the solution until slight turbidity (cloudiness) persists.

Store at 4°C overnight to induce crystallization.

Filter the white crystalline precipitate.

Recrystallize from Ethanol/Ether if necessary.

Result: Tigloidine Hydrobromide (White crystalline powder).

Analytical Validation
To confirm identity and purity, compare against the following parameters:
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Parameter Specification Method

Appearance White crystalline powder Visual

Melting Point 234 - 235°C (dec) Capillary Method

Solubility
Soluble in water, ethanol;

Insoluble in ether
Solubility Test

HPLC Retention
Distinct from

Atropine/Scopolamine

C18 Column, Phosphate

Buffer/MeOH

Mass Spec (MS)
Molecular Ion [M+H]+ = 224.16

(Base)
LC-MS (ESI+)

HPLC Condition Recommendation:

Column: C18 Reverse Phase (e.g., 250mm x 4.6mm, 5µm).

Mobile Phase: Acetonitrile : 50mM Phosphate Buffer (pH 3.0) [20:80].[7]

Flow Rate: 1.0 mL/min.

Wavelength: 210 nm or 254 nm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. ausbushfoods.com [ausbushfoods.com]

2. ajgreenchem.com [ajgreenchem.com]

3. Lipid Isolation from Plants - PMC [pmc.ncbi.nlm.nih.gov]

4. m.youtube.com [m.youtube.com]

5. (8-Methyl-8-azabicyclo[3.2.1]octan-3-yl) 2-methylbut-2-enoate | C13H21NO2 | CID
443011 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. medkoo.com [medkoo.com]

7. static1.squarespace.com [static1.squarespace.com]

8. cabidigitallibrary.org [cabidigitallibrary.org]

To cite this document: BenchChem. [Tigloidine hydrobromide solvent extraction methods
from plant tissue]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12743230/docs#tigloidine-hydrobromide-solvent-
extraction-methods-from-plant-tissue]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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